Cas no 5937-11-1 (Cedrelanol)
Cedrelanol structure
Product Name:Cedrelanol
Cedrelanol Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenol,1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aR,8aR)-
- (1S,4S,4aR,8aR)-4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-ol
- 10-epi-α-Cadinol
- 1-Naphthalenol, 1,2,3,4,4a,7,8,8a-octahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S-(1alpha,4alpha,4aalpha,8abeta))-
- 4-Isopropyl-1,6-dimethyl-1,2,3,4,4a,7,8,8a-octahydro-1-naphthalenol-, (1S-(1alpha,4alpha,4aalpha,8abeta))-
- -Cadinol
- Cadinol T
- Cadinol, epi-α
- Cedrela
- epi- α- τ
- epi-α-Cadinol
- T-Cadinol
- α-epi-Cadinol
- SCHEMBL3679160
- tau-Cadinol
- Cedrelanol
- (1S,4S,4aR,8aR)-1,6-dimethyl-4-propan-2-yl-3,4,4a,7,8,8a-hexahydro-2H-naphthalen-1-ol
- T Cadinol
- 10beta-cadin-4-en-10-ol
- 10betaH-Cadin-4-en-10-ol (8CI)
- 5937-11-1
- CHEMBL2228955
- Q67865683
- 10-Epi-alpha-Cadinol
- C21695
- 10-Epicadinol
- epi-alpha-Cadinol
- (1S,4S,4aR,8aR)-1,6-dimethyl-4-(propan-2-yl)-1,2,3,4,4a,7,8,8a-octahydronaphthalen-1-ol
- epi-Cadinol
- CHEBI:138042
-
- Inchi: 1S/C15H26O/c1-10(2)12-7-8-15(4,16)14-6-5-11(3)9-13(12)14/h9-10,12-14,16H,5-8H2,1-4H3/t12-,13-,14+,15-/m0/s1
- InChI Key: LHYHMMRYTDARSZ-XQLPTFJDSA-N
- SMILES: O[C@@]1(C)CC[C@@H](C(C)C)[C@@H]2C=C(C)CC[C@H]21
Computed Properties
- Exact Mass: 222.19848
- Monoisotopic Mass: 222.198365449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Cedrelanol Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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